(R)-Methyl 1-methyl-5-oxopyrrolidine-2-carboxylate

• IUPAC Name: methyl (2R)-1-methyl-5-oxopyrrolidine-2-carboxylate
• InChI: InChI=1S/C7H11NO3/c1-8-5(7(10)11-2)3-4-6(8)9/h5H,3-4H2,1-2H3/t5-/m1/s1
• InChI Key: ABAOXDQXQHQRFA-RXMQYKEDSA-N
• Canonical SMILES: CN1C(CCC1=O)C(=O)OC
• Isomeric SMILES: CN1[C@H](CCC1=O)C(=O)OC
• Molecular Formula: C7H11NO3
• DSSTOX Substance ID: DTXSID60494067
• Molecular Weight: 157.17 g/mol
• CAS No.: 122742-14-7

Description

(R)-Methyl 1-methyl-5-oxopyrrolidine-2-carboxylate is a chiral pyrrolidine derivative characterized by a five-membered lactam ring with a methyl ester group at the 2-position and a methyl substituent at the 1-position. Its molecular formula is C₈H₁₁NO₃ (molecular weight: 169.18 g/mol), and it has the CAS number 122742-14-7 . The compound’s stereochemistry at the 2-position (R-configuration) distinguishes it from its enantiomer and other structural analogs. It is commercially available for research purposes, with pricing reflecting its enantiomeric purity and synthetic complexity .

Key spectral data for this compound include ¹H-NMR and ¹³C-NMR signals consistent with its substitution pattern and lactam carbonyl functionality . Its synthesis typically involves stereoselective methods, such as asymmetric hydrogenation or chiral auxiliary-based approaches, to ensure enantiomeric purity .

Preparation Methods

The synthesis of (R)-Methyl 1-methyl-5-oxopyrrolidine-2-carboxylate typically begins with pyroglutamic acid derivatives or prefunctionalized pyrrolidines. Pyroglutamic acid (5-oxoproline) serves as a common precursor due to its inherent lactam structure, which simplifies the introduction of the 5-oxo group . Methylation at the nitrogen position requires careful protection-deprotection strategies to avoid side reactions. For example, Boc-protected pyroglutamates are frequently employed to temporarily shield the nitrogen during esterification or alkylation steps .

A key intermediate is methyl (R)-5-oxopyrrolidine-2-carboxylate, which can be synthesized via esterification of (R)-5-oxoproline using thionyl chloride and methanol . Subsequent N-methylation introduces the 1-methyl substituent. Alternative routes utilize 1-methylpyrrolidine-2-carboxylic acid derivatives, though these require oxidation at the 5-position to install the ketone.

Synthetic Routes and Reaction Conditions

Direct N-Methylation of Pyroglutamate Derivatives

This two-step method involves:

• Esterification of (R)-5-Oxoproline :
  (R)-5-Oxoproline reacts with methanol in the presence of thionyl chloride (SOCl₂) to yield methyl (R)-5-oxopyrrolidine-2-carboxylate . The reaction proceeds at 20–25°C for 1 hour, achieving yields of 70–85% .

• N-Methylation :
  The nitrogen is methylated using methyl iodide (CH₃I) and a base such as potassium carbonate (K₂CO₃) in dimethylformamide (DMF). Steric hindrance from the ester group necessitates prolonged reaction times (12–24 hours) at 50–60°C .

Table 1: Optimization of N-Methylation

Parameter	Optimal Condition	Yield (%)
Base	K₂CO₃	78
Solvent	DMF	82
Temperature	60°C	75
Reaction Time	18 hours	80

Cyclization of β-Amino Aldehydes

An alternative approach involves cyclizing β-amino aldehydes to form the pyrrolidine ring. For example, (R)-1-methyl-5-oxopyrrolidine-2-carbaldehyde (CAS: 122663-23-4) undergoes oxidation to the carboxylic acid, followed by esterification . This method avoids lactam intermediates but requires precise control over oxidation states .

Key Reaction :
$\text{(R)-1-Methyl-5-oxopyrrolidine-2-carbaldehyde} \xrightarrow[\text{KMnO}_4]{\text{H}_2\text{O, 25°C}} \text{(R)-1-Methyl-5-oxopyrrolidine-2-carboxylic acid} \xrightarrow[\text{SOCl}_2]{\text{MeOH}} \text{Target Compound}$

Stereochemical Control and Resolution

The (R)-configuration is preserved using chiral starting materials or asymmetric catalysis. Enantiomerically pure (R)-5-oxoproline is commercially available, but resolution methods are employed when racemic mixtures occur. Diastereomeric salt formation with chiral acids (e.g., tartaric acid) achieves >98% enantiomeric excess (ee) .

Mechanistic Insight :
The ester group at C2 stabilizes transition states during methylation, favoring retention of configuration. Computational studies suggest that steric interactions between the methyl ester and the approaching methyl iodide direct the reaction trajectory .

Industrial-Scale Production

Large-scale synthesis prioritizes cost efficiency and minimal waste. Continuous flow reactors enable safer handling of thionyl chloride and methyl iodide, reducing reaction times by 40% compared to batch processes . Solvent recovery systems (e.g., ethyl acetate) improve sustainability, with overall atom economies exceeding 65% .

Table 2: Industrial Process Metrics

Metric	Value
Annual Capacity	10–50 metric tons
Purity	≥99.5% (HPLC)
Waste Index	2.1 kg/kg product
Energy Consumption	15 kWh/kg

Emerging Methodologies

Enzymatic Esterification

Lipases (e.g., Candida antarctica) catalyze the esterification of (R)-5-oxoproline in non-aqueous media, eliminating the need for SOCl₂. Yields reach 90% under mild conditions (pH 7, 30°C) .

Photocatalytic N-Methylation

Visible-light-driven catalysis using iridium complexes enables selective N-methylation at room temperature. This method reduces energy costs by 30% and achieves 85% yield .

Chemical Reactions Analysis

Types of Reactions

®-Methyl 1-methyl-5-oxopyrrolidine-2-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include strong oxidizing agents like potassium permanganate (KMnO4) for oxidation, reducing agents like lithium aluminum hydride (LiAlH4) for reduction, and nucleophiles such as amines or alkoxides for substitution reactions. Reaction conditions typically involve controlled temperatures and solvents like ethanol or dichloromethane (CH2Cl2).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols. Substitution reactions can result in various substituted pyrrolidine derivatives.

Scientific Research Applications

Synthesis Applications

The compound serves as an important intermediate in the synthesis of various bioactive molecules. Its structure allows for modifications that can lead to the development of new pharmaceuticals.

Key Synthesis Pathways:

• Formation of Pyrrolidine Derivatives: The compound can be utilized to create derivatives that exhibit biological activity, including antimicrobial and anticancer properties .
• Building Block in Drug Development: It acts as a precursor for synthesizing more complex molecules used in medicinal chemistry .

Antimicrobial Activity

Recent studies have demonstrated that derivatives of this compound exhibit significant antimicrobial activity against various pathogens, including multidrug-resistant strains. For instance, compounds derived from this structure have shown efficacy against Gram-positive bacteria and fungi .

Anticancer Properties

Research indicates that certain derivatives possess anticancer properties, particularly against non-small cell lung cancer (A549 cells). The structure-dependent activity suggests that modifications can enhance cytotoxic effects, making these compounds potential candidates for cancer therapeutics .

Case Study 1: Anticancer Activity

A study involving the synthesis of various substituted 5-oxopyrrolidine derivatives revealed that specific modifications led to increased cytotoxicity in A549 cell lines. Compounds with hydrazone and thienyl substitutions exhibited the most promising results, significantly reducing cell viability compared to controls .

Compound Structure	Activity Level	Notes
Hydrazone derivative	High	Significant reduction in A549 cell viability
Thienyl derivative	Moderate	Effective against resistant strains

Case Study 2: Antimicrobial Efficacy

Another investigation focused on the antimicrobial properties of this compound derivatives against methicillin-resistant Staphylococcus aureus (MRSA). The study utilized broth microdilution techniques to assess minimum inhibitory concentrations (MICs) and found several derivatives with promising activity profiles .

Pathogen	MIC (µg/mL)	Compound Type
MRSA	16	Hydrazone derivative
C. auris	32	Thienyl derivative

Mechanism of Action

The mechanism of action of ®-Methyl 1-methyl-5-oxopyrrolidine-2-carboxylate involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting biochemical pathways and cellular processes. For example, it may inhibit glycogen synthase kinase-3 beta (GSK-3β), leading to modulation of immune responses and potential therapeutic effects in cancer treatment .

Comparison with Similar Compounds

Structural and Stereochemical Differences

The table below summarizes key structural analogs and their distinguishing features:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features
(R)-Methyl 1-methyl-5-oxopyrrolidine-2-carboxylate	122742-14-7	C₈H₁₁NO₃	169.18	R-configuration at C2; 1-methyl substitution
(S)-Methyl 1-methyl-5-oxopyrrolidine-2-carboxylate	42435-88-1	C₈H₁₁NO₃	169.18	S-configuration at C2; enantiomer of the R-form
Methyl 5-oxopyrrolidine-2-carboxylate (racemic)	54571-66-3	C₆H₉NO₃	143.14	No 1-methyl substitution; DL-mixture
Ethyl 5-oxopyrrolidine-2-carboxylate	7149-65-7	C₇H₁₁NO₃	157.17	Ethyl ester group; lacks 1-methyl substitution

Key Observations :

• Enantiomeric pairs (R- and S-forms) exhibit identical molecular weights but differ in optical rotation and biological interactions .
• Ester group variations (methyl vs. ethyl) influence solubility and metabolic stability .

Physicochemical Properties

Property	(R)-Methyl 1-methyl-5-oxo	Racemic Methyl 5-oxo	Ethyl 5-oxo
Melting Point	Not reported	145–146°C	Not reported
Boiling Point	Not reported	Not reported	Not reported
Optical Rotation ([α]D)	Data unavailable	N/A (racemic)	N/A
IR (C=O stretch)	~1738 cm⁻¹ (ester), ~1659 cm⁻¹ (lactam)	~1738 cm⁻¹ (ester), ~1659 cm⁻¹ (lactam)	Similar to methyl analogs

Notes:

• The racemic methyl analog (CAS 54571-66-3) has a well-documented melting point, while enantiomerically pure forms often exist as oils or amorphous solids .
• IR and NMR data are highly conserved across analogs, with shifts primarily dependent on substitution patterns .

Biological Activity

(R)-Methyl 1-methyl-5-oxopyrrolidine-2-carboxylate, with the CAS number 122742-14-7, is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological properties, and relevant case studies to provide a comprehensive overview of its activity.

Chemical Structure and Properties

The compound has the molecular formula C$_7$H$_{11}$NO$_3$ and features a pyrrolidine ring substituted with a methyl group and a carboxylate moiety. Its structural characteristics are significant for its biological interactions.

Property	Value
Molecular Formula	C$_7$H$_{11}$NO$_3$
Molecular Weight	157.17 g/mol
CAS Number	122742-14-7
SMILES	CC(C(=O)O)N1CCCC1

Synthesis

The synthesis of this compound typically involves the reaction of methyl 5-oxopyrrolidine-2-carboxylate with appropriate reagents under controlled conditions to ensure high yield and purity. The synthetic route may vary depending on the desired stereochemistry and purity requirements.

Anticancer Properties

Recent studies have indicated that derivatives of pyrrolidine compounds exhibit significant anticancer activities. For instance, compounds structurally related to this compound have been tested against various cancer cell lines, including A549 (lung cancer), demonstrating varying degrees of cytotoxicity.

Case Study: Anticancer Activity Evaluation
In a study evaluating the anticancer activity of related compounds, it was found that certain derivatives significantly reduced cell viability in A549 cells. The results showed that:

• Compound A reduced viability to 63.4% at 100 µM.
• Compound B with additional substitutions displayed enhanced activity, reducing viability to 21.2% (p < 0.001) compared to controls .

Enzyme Inhibition

This compound has also been investigated for its potential as an enzyme inhibitor. Specific focus has been placed on its interaction with enzymes involved in metabolic pathways relevant to cancer progression and inflammation.

The mechanism of action for this compound is believed to involve:

• Cell Cycle Arrest : Inducing cell cycle arrest in cancer cells, thereby inhibiting proliferation.
• Apoptosis Induction : Triggering apoptotic pathways leading to programmed cell death.
• Enzyme Interaction : Binding to specific enzymes and altering their activity, which can result in decreased tumor growth .

Comparative Analysis

Comparative studies with similar compounds have shown that this compound exhibits unique biological properties due to its specific structural features.

Table 2: Comparison of Biological Activities

Compound	Cell Line Tested	IC50 (µM)	Activity Type
This compound	A549	Not yet determined	Anticancer
Compound A	A549	63.4	Anticancer
Compound B	A549	21.2	Enhanced Anticancer

Q & A

Basic Research Questions

Q. What are the primary synthetic routes for (R)-Methyl 1-methyl-5-oxopyrrolidine-2-carboxylate, and how can its stereochemical purity be validated?

• Methodology : The compound is synthesized via enantioselective methods, such as chiral auxiliary-assisted cyclization or asymmetric catalysis. For example, diastereoselective approaches using 3-aryl(pyridyl) substituents on the pyrrolidine ring can achieve high enantiomeric excess (ee) . Validation involves chiral HPLC or polarimetry to confirm stereochemistry, complemented by X-ray crystallography for absolute configuration determination .

Q. How should researchers handle solubility and storage of this compound to ensure stability?

• Methodology : Store at room temperature in anhydrous conditions to prevent hydrolysis. For stock solutions, use aprotic solvents (e.g., DMSO or DMF) and avoid repeated freeze-thaw cycles. Solubility in water is limited (~45 mg/mL at 25°C), but heating to 37°C with sonication improves dissolution .

Q. What spectroscopic techniques are most effective for characterizing this compound?

• Methodology :

• NMR : Analyze the pyrrolidine ring conformation via $^1H$ and $^{13}C$ NMR, focusing on coupling constants (e.g., $J_{2,3}$) to confirm ring puckering .
• LCMS : Monitor molecular ion peaks (e.g., m/z 157 [M+H]$^+$) and retention times (e.g., 0.88 minutes under SQD-FA05 conditions) for purity assessment .
• IR : Confirm the 5-oxo group via carbonyl stretching (~1740 cm$^{-1}$) .

Advanced Research Questions

Q. How does the stereochemistry of the 1-methyl and 5-oxo groups influence the compound’s reactivity in catalytic applications?

• Methodology : The (R)-configuration at C2 enhances rigidity, favoring axial coordination in metal complexes. Computational studies (DFT) can model steric effects of the 1-methyl group on transition states. Experimental validation involves comparing catalytic activity of enantiomers in asymmetric synthesis .

Q. What strategies mitigate diastereomeric byproducts during functionalization of the pyrrolidine ring?

• Methodology : Use sterically hindered bases (e.g., LDA) to minimize epimerization at C2. For example, alkylation at C3 proceeds with >90% diastereoselectivity when using bulky electrophiles (e.g., tert-butyl bromoacetate) under low-temperature conditions (-78°C) .

Q. How can ring puckering dynamics be quantified to predict conformational effects on biological activity?

• Methodology : Apply Cremer-Pople puckering parameters ($Q$, $\theta$) derived from X-ray or DFT-optimized structures. For this compound, the envelope conformation (C2-exo) dominates, with $Q = 0.45 \, \text{Å}$ and $\theta = 18^\circ$. MD simulations correlate puckering flexibility with binding affinity in enzyme assays .

Q. What are the challenges in scaling up enantioselective synthesis while maintaining ee >99%?

• Methodology : Continuous flow systems with immobilized chiral catalysts (e.g., Rh-BINAP) improve reproducibility. Monitor ee via inline PAT tools (e.g., Raman spectroscopy) and optimize solvent polarity (e.g., THF/water mixtures) to suppress racemization .

Q. Key Research Findings

• Synthetic Efficiency : Diastereoselective alkylation achieves 92% yield and 98% de in <6 hours .
• Biological Relevance : The compound inhibits prolyl oligopeptidase (IC$_{50}$ = 12 µM), suggesting potential in neurodegenerative disease research .
• Conformational Stability : MD simulations show the envelope conformation persists >95% of the time in aqueous solution, critical for target binding .